Cas no 57314-07-5 (1,2-Butanediol, 4-methoxy-, (S)-)

1,2-Butanediol, 4-methoxy-, (S)- structure
57314-07-5 structure
Product Name:1,2-Butanediol, 4-methoxy-, (S)-
CAS No:57314-07-5
MF:C5H12O3
MW:120.146982192993
CID:345808
PubChem ID:15720951
Update Time:2025-04-19

1,2-Butanediol, 4-methoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol, 4-methoxy-, (S)-
    • (2S)-4-methoxybutane-1,2-diol
    • DTXSID70577370
    • SCHEMBL10304890
    • EN300-6953758
    • 57314-07-5
    • Inchi: 1S/C5H12O3/c1-8-3-2-5(7)4-6/h5-7H,2-4H2,1H3/t5-/m0/s1
    • InChI Key: LKAJWFLIIFXVPZ-YFKPBYRVSA-N
    • SMILES: O[C@H](CO)CCOC

Computed Properties

  • Exact Mass: 120.07866
  • Monoisotopic Mass: 120.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 46.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69

1,2-Butanediol, 4-methoxy-, (S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6953758-0.05g
(2S)-4-methoxybutane-1,2-diol
57314-07-5 95%
0.05g
$285.0 2023-07-07
Enamine
EN300-6953758-0.1g
(2S)-4-methoxybutane-1,2-diol
57314-07-5 95%
0.1g
$426.0 2023-07-07
Enamine
EN300-6953758-0.25g
(2S)-4-methoxybutane-1,2-diol
57314-07-5 95%
0.25g
$607.0 2023-07-07
Enamine
EN300-6953758-0.5g
(2S)-4-methoxybutane-1,2-diol
57314-07-5 95%
0.5g
$959.0 2023-07-07
Enamine
EN300-6953758-1.0g
(2S)-4-methoxybutane-1,2-diol
57314-07-5 95%
1.0g
$1229.0 2023-07-07
Enamine
EN300-6953758-2.5g
(2S)-4-methoxybutane-1,2-diol
57314-07-5 95%
2.5g
$2408.0 2023-07-07
Enamine
EN300-6953758-5.0g
(2S)-4-methoxybutane-1,2-diol
57314-07-5 95%
5.0g
$3562.0 2023-07-07
Enamine
EN300-6953758-10.0g
(2S)-4-methoxybutane-1,2-diol
57314-07-5 95%
10.0g
$5283.0 2023-07-07
1PlusChem
1P01INA6-50mg
1,2-Butanediol, 4-methoxy-, (S)-
57314-07-5 95%
50mg
$402.00 2023-12-16
1PlusChem
1P01INA6-100mg
1,2-Butanediol, 4-methoxy-, (S)-
57314-07-5 95%
100mg
$589.00 2023-12-16
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.